N-(2,4-dimethoxyphenyl)-2,2-dimethylpropanamide

• Molecular Formula: C13H19NO3
• Molecular Weight: 237.29 g/mol
• IUPAC Name: N-(2,4-dimethoxyphenyl)-2,2-dimethylpropanamide
• InChI: InChI=1S/C13H19NO3/c1-13(2,3)12(15)14-10-7-6-9(16-4)8-11(10)17-5/h6-8H,1-5H3,(H,14,15)
• InChI Key: ASCWINKALJRDMY-UHFFFAOYSA-N
• SMILES: CC(C)(C)C(=O)NC1=C(C=C(C=C1)OC)OC

Description

N-(2,4-dimethoxyphenyl)-2,2-dimethylpropanamide, also known as DMAPA, is a synthetic compound that has been widely used in scientific research. DMAPA is a member of the amide family of compounds and has been found to have various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-(2,4-dimethoxyphenyl)-2,2-dimethylpropanamide is not fully understood, but it is believed to act by inhibiting certain enzymes and proteins in the body. N-(2,4-dimethoxyphenyl)-2,2-dimethylpropanamide has been found to have potent antitumor activity and has been shown to induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
N-(2,4-dimethoxyphenyl)-2,2-dimethylpropanamide has been found to have various biochemical and physiological effects, including its ability to inhibit the growth of cancer cells, reduce inflammation, and act as an antioxidant. N-(2,4-dimethoxyphenyl)-2,2-dimethylpropanamide has also been found to have neuroprotective effects and has been shown to improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

N-(2,4-dimethoxyphenyl)-2,2-dimethylpropanamide has several advantages for use in lab experiments, including its high purity, stability, and low toxicity. However, N-(2,4-dimethoxyphenyl)-2,2-dimethylpropanamide can be expensive and may not be readily available in some laboratories.

Future Directions

There are several future directions for research on N-(2,4-dimethoxyphenyl)-2,2-dimethylpropanamide, including its potential use as a therapeutic agent for the treatment of cancer and neurodegenerative diseases. Further research is also needed to fully understand the mechanism of action of N-(2,4-dimethoxyphenyl)-2,2-dimethylpropanamide and its potential side effects.
In conclusion, N-(2,4-dimethoxyphenyl)-2,2-dimethylpropanamide is a synthetic compound that has been widely used in scientific research. It has various biochemical and physiological effects and has potential as a therapeutic agent for the treatment of various diseases. Further research is needed to fully understand the mechanism of action of N-(2,4-dimethoxyphenyl)-2,2-dimethylpropanamide and its potential as a therapeutic agent.

Synthesis Methods

N-(2,4-dimethoxyphenyl)-2,2-dimethylpropanamide can be synthesized using a variety of methods, including the reaction of 2,4-dimethoxybenzoyl chloride with 2,2-dimethylpropan-1-amine in the presence of a base. This method has been found to be efficient and yields high purity N-(2,4-dimethoxyphenyl)-2,2-dimethylpropanamide.

Scientific Research Applications

N-(2,4-dimethoxyphenyl)-2,2-dimethylpropanamide has been used in various scientific research studies, including its use as a reagent in organic synthesis and as a catalyst in chemical reactions. N-(2,4-dimethoxyphenyl)-2,2-dimethylpropanamide has also been found to have potential as a therapeutic agent for the treatment of various diseases, including cancer and Alzheimer's disease.